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Upon DNA damage, PARP1 is recruited to the site of single-strand breaks. This binding event

triggers a conformational change, activating the enzyme's catalytic domain. Activated PARP1

then utilizes NAD+ as a substrate to synthesize and transfer chains of poly(ADP-ribose) (PAR)

onto itself (automodification) and other nuclear proteins, such as histones.[6] This PARylation

process serves as a scaffold to recruit other DNA repair proteins.[6] In this assay, 3'-Azido-NAD

replaces the native NAD+, leading to the formation of azide-tagged PAR chains. These chains

are then detected via click chemistry.
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1. Enzymatic Reaction

2. Click Chemistry Labeling

3. Detection & Analysis

Combine:
- Recombinant PARP1

- Activated DNA
- Histones (acceptor protein)

- Assay Buffer

Add Test Inhibitor or Vehicle

Initiate reaction with
3'-Azido-NAD

Incubate at 30°C

Add Click Reaction Mix:
- Alkyne-Biotin

- Copper(II) Sulfate
- THPTA (ligand)

- Sodium Ascorbate (reductant)

 Proceed to labeling

Incubate at RT

Stop reaction and separate proteins
(e.g., SDS-PAGE)

 Proceed to detection

Transfer proteins to membrane
(Western Blot)

Incubate with Streptavidin-HRP

Add chemiluminescent substrate

Image and quantify signal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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